Cas no 1261961-57-2 (3-(2-Fluoro-3-trifluoromethylphenyl)phenol)

3-(2-Fluoro-3-trifluoromethylphenyl)phenol structure
1261961-57-2 structure
Product Name:3-(2-Fluoro-3-trifluoromethylphenyl)phenol
CAS No:1261961-57-2
MF:C13H8F4O
MW:256.195637702942
MDL:MFCD18312999
CID:2766246
PubChem ID:53218692
Update Time:2025-04-21

3-(2-Fluoro-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261961-57-2
    • DTXSID90683609
    • 3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
    • 3-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%
    • 2'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
    • MFCD18312999
    • 3-(2-Fluoro-3-trifluoromethylphenyl)phenol
    • MDL: MFCD18312999
    • Inchi: 1S/C13H8F4O/c14-12-10(8-3-1-4-9(18)7-8)5-2-6-11(12)13(15,16)17/h1-7,18H
    • InChI Key: KSQHYMMSEPDXDA-UHFFFAOYSA-N
    • SMILES: FC1=C(C(F)(F)F)C=CC=C1C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 256.05112752Da
  • Monoisotopic Mass: 256.05112752Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

3-(2-Fluoro-3-trifluoromethylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318985-5 g
3-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%; .
1261961-57-2 95%
5g
€1159.00 2023-04-26
abcr
AB318985-5g
3-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%; .
1261961-57-2 95%
5g
€1159.00 2025-03-19
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited